2-(((2-(2-Chlorophenyl)-5-methyloxazol-4-yl)methyl)sulfinyl)-N-(4-methylbenzyl)acetamide

Specification

• Molecular Formula: C21H21ClN2O3S
• Molecular Weight: 416.9 g/mol
• IUPAC Name: 2-[[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfinyl]-N-[(4-methylphenyl)methyl]acetamide
• Standard InChI: InChI=1S/C21H21ClN2O3S/c1-14-7-9-16(10-8-14)11-23-20(25)13-28(26)12-19-15(2)27-21(24-19)17-5-3-4-6-18(17)22/h3-10H,11-13H2,1-2H3,(H,23,25)
• Standard InChI Key: OXXJGHNUOYYVIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CS(=O)CC2=C(OC(=N2)C3=CC=CC=C3Cl)C

Introduction

Synthesis

The synthesis of this compound likely involves multi-step organic reactions, including:

• Oxazole Formation:

  • Oxazoles are typically synthesized through cyclization reactions involving precursors like α-halo ketones and amides or nitriles.

• Sulfinylation:

  • The introduction of the sulfinyl group may involve oxidation of a thioether precursor using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA).

• Acetamide Functionalization:

  • The final step involves coupling the oxazole-sulfinyl intermediate with a 4-methylbenzylamine derivative in the presence of coupling reagents like carbodiimides.

Spectroscopic Characterization

To confirm its structure, the compound would be analyzed using:

• NMR Spectroscopy:

  • Proton ($^1$H) and Carbon ($^13$C) NMR to identify chemical shifts corresponding to aromatic rings, methyl groups, and amide protons.

• Mass Spectrometry (MS):

  • To determine the molecular ion peak and fragmentation pattern.

• Infrared (IR) Spectroscopy:

  • To detect functional groups such as C=O (amide), S=O (sulfinyl), and C-Cl.

• X-ray Crystallography:

  • For precise determination of molecular geometry and bond angles.

Potential Biological Applications

Compounds with similar structures have shown diverse pharmacological activities, suggesting that this compound may exhibit:

• Antimicrobial Activity:

  • Oxazole derivatives are known for their antibacterial and antifungal properties due to their ability to inhibit microbial enzymes.

• Anticancer Activity:

  • Sulfinylacetamides have been investigated for their cytotoxic effects on cancer cell lines by inducing apoptosis through caspase activation.

• Anti-inflammatory Activity:

  • The presence of acetamide groups often correlates with inhibition of inflammatory mediators like COX enzymes.

• Molecular Docking Potential:

  • The compound’s structural features make it a candidate for computational docking studies to predict interactions with biological targets such as kinases or receptors.